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In the landscape of pharmaceutical research and organic synthesis, intermediates like Benzyl
(R)-5-oxotetrahydrofuran-3-ylcarbamate (CAS 118399-28-3) are pivotal building blocks.
Their safe and effective handling is paramount to both scientific progress and laboratory safety.
This guide offers a comprehensive analysis of the known safety and hazard information for this
compound, tailored for the discerning researcher. It moves beyond a simple recitation of facts
to provide a deeper understanding of the causality behind safety protocols, acknowledging the
critical data gaps that necessitate a cautious and informed approach.

This document is structured to provide a logical flow of information, beginning with the
fundamental identification of the chemical, proceeding to its known hazards, and culminating in
detailed protocols for safe handling and emergency response. The underlying principle is one
of self-validating safety: understanding the why behind a precaution is as critical as knowing
the precaution itself.

Section 1: Chemical Identification and
Physicochemical Properties
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A clear understanding of a substance's identity and properties is the foundation of a robust
safety assessment.

e Chemical Name: Benzyl (R)-5-oxotetrahydrofuran-3-ylcarbamate[1]
e CAS Number: 118399-28-3[1]

e Molecular Formula: C12H13NO4[1][2]

e Molecular Weight: 235.24 g/mol [1][2]

e IUPAC Name: benzyl N-[(3R)-5-0xo0xolan-3-yl]carbamate[1]

Table 1. Physicochemical Properties of Benzyl (R)-5-oxotetrahydrofuran-3-ylcarbamate

Property Value Source(s)
Physical State Solid, Off-White [3]
Melting Point 105.0 to0 109.0 °C [3]
Boiling Point 466.1+44.0 °C (Predicted) [3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]

Acetate, Methanol

Storage Temperature 2-8°C [3]

Section 2: GHS Hazard Identification and
Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. For Benzyl (R)-5-
oxotetrahydrofuran-3-ylcarbamate, the classification points to irritant properties. However, it
is crucial to note that some suppliers' safety data sheets (SDS) inconclusively state "no data
available" for hazard classification, underscoring the need for a conservative approach to
handling.[4]
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Table 2: GHS Hazard Classification for CAS 118399-28-3

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin
) o ) H315: Causes
Corrosion/Irritatio ~ Category 2 Warning o
skin irritation[1]
n
Serious Eye H319: Causes
Damage/Eye Category 2 serious eye
Irritation irritation[1]
Specific Target
o Category 3 H335: May
Organ Toxicity ) )
(Singl (Respiratory cause respiratory
ingle
g Tract Irritation) irritation[1]
Exposure)

The identified hazards—skin, eye, and respiratory irritation—are common for many organic
compounds in powder form. The causality is rooted in the chemical's ability to interact with and
disrupt biological tissues upon direct contact. The fine particulate nature of the solid can also
lead to mechanical irritation of the respiratory tract.
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4 Identified GHS Hazards

on—contact =(H3:|.5: Skin IrritatiorD

obn-contact -
bt g H319: Eye Irritation

Y

H335: Respiratory IrritatiorD
(N J

CAS 118399-28-3

Benzyl (R)-5-oxotetrahydrofuran-3-ylcarbamate

if inhaled

Handling CAS 118399-28-3

Work in Chemical Fume Hood

(Wear Safety Goggles)

(Wear Nitrile Gloves)

(Wear Lab Coaa

Proceed with Experiment
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Caption: Personal Protective Equipment (PPE) Workflow.

Storage and Stability

e Storage Conditions: Store in a cool, dry, and well-ventilated place. Keep the container tightly
closed to prevent moisture ingress and contamination. [4]Recommended storage is at 2-8°C.
[3]* Chemical Stability: The substance is stable under recommended storage conditions. [4]*
Incompatibilities: Avoid contact with strong oxidizing agents.

Accidental Release and First-Aid Measures

Rapid and appropriate response is crucial to mitigate exposure.

Protocol: Accidental Release

Evacuate: Evacuate non-essential personnel from the spill area.
¢ Ventilate: Ensure adequate ventilation.

o Contain: Prevent further dust dispersal. Avoid breathing dust. [4]4. Clean-up: Carefully
sweep up the solid material and place it into a suitable, labeled container for disposal. Do not
use methods that generate dust (e.g., dry sweeping with a coarse brush).

o Decontaminate: Clean the spill area thoroughly.
Protocol: First-Aid Measures

o General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.
[4]* If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.
Consult a physician. [4]* In Case of Skin Contact: Wash off with soap and plenty of water.
Consult a physician. [4]* In Case of Eye Contact: Rinse thoroughly with plenty of water for at
least 15 minutes and consult a physician. [4]* If Swallowed: Never give anything by mouth to
an unconscious person. Rinse mouth with water. Consult a physician. [4]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [4]* Protective Equipment: Wear a self-contained breathing apparatus for
firefighting if necessary. [4]

Conclusion: A Framework for Responsible Research

Benzyl (R)-5-oxotetrahydrofuran-3-ylcarbamate (CAS 118399-28-3) is a chemical
intermediate with a defined, albeit incomplete, hazard profile. The available data consistently
points to its potential as a skin, eye, and respiratory irritant. The most significant finding for any
researcher is the profound lack of comprehensive toxicological data. This necessitates a
conservative and cautious approach, treating the compound as potentially hazardous beyond
its known irritant effects.

By adhering to the detailed engineering controls, personal protective equipment protocols, and
emergency procedures outlined in this guide, researchers can significantly mitigate the risks
associated with handling this compound. The principles of informed caution and proactive
safety are the cornerstones of responsible scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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